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Compound of Interest

Compound Name: N-Thiazol-2-yl-succinamic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Thiazol-2-yl-succinamic acid
(CAS Number: 19692-00-3), including its chemical identifiers, physicochemical properties, a

plausible experimental protocol for its synthesis, and an exploration of its potential biological

activities based on the known functions of its structural components.

Core Identifiers and Properties

N-Thiazol-2-yl-succinamic acid is a chemical compound containing a thiazole ring linked to a
succinamic acid moiety. The succinamic acid component is a derivative of succinic acid where
one of the carboxylic acid groups is replaced by an amide.

Table 1: Chemical Identifiers for N-Thiazol-2-yl-succinamic acid

Identifier Value Reference
CAS Number 19692-00-3 [1]
Molecular Formula C7HsN20sS [1]
PubChem CID 255363 [1]

Table 2: Physicochemical Properties of N-Thiazol-2-yl-succinamic acid
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Property Value Notes
Molecular Weight 200.22 g/mol Calculated
Appearance White to off-white solid Predicted

Predicted based on related
Solubility Soluble in DMSO and DMF

structures
Purity Specification Min. 95% [2]

Store long-term in a cool, dry

Storage [2]

place.

Experimental Protocols

While specific experimental data for the synthesis of N-Thiazol-2-yl-succinamic acid is not
readily available in the public domain, a plausible synthetic route can be derived from general
methods for the acylation of 2-aminothiazoles. The following protocol is a representative

example.

Proposed Synthesis of N-Thiazol-2-yl-succinamic acid

The synthesis can be envisioned as a two-step process: the formation of succinic anhydride
followed by its reaction with 2-aminothiazole.

Step 1: Preparation of Succinic Anhydride (if not commercially available)

» Dehydration of Succinic Acid: Succinic acid (1 equivalent) is heated with a dehydrating agent
such as acetyl chloride or acetic anhydride (excess) under reflux.

« |solation: The reaction mixture is cooled, and the resulting succinic anhydride is isolated by
filtration or distillation.

Step 2: Acylation of 2-Aminothiazole

e Reaction Setup: 2-Aminothiazole (1 equivalent) is dissolved in an appropriate aprotic solvent
(e.g., dry acetone, dichloromethane, or DMF) in a round-bottom flask equipped with a
magnetic stirrer and a reflux condenser.[3]
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e Addition of Succinic Anhydride: Succinic anhydride (1.1 equivalents) is added portion-wise to
the stirred solution.

e Reaction: The mixture is heated to reflux for several hours. The progress of the reaction can
be monitored by Thin Layer Chromatography (TLC).

o Work-up: After completion, the reaction mixture is cooled to room temperature. The solvent is
removed under reduced pressure. The crude product is then purified, for example, by
recrystallization from a suitable solvent system (e.g., ethanol/water) to yield N-Thiazol-2-yl-
succinamic acid.

Synthetic Workflow
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Caption: Proposed synthesis of N-Thiazol-2-yl-succinamic acid.

Potential Biological Activities and Signaling
Pathways

Direct experimental evidence for the biological activity of N-Thiazol-2-yl-succinamic acid is
limited. However, the presence of the 2-aminothiazole and succinamic acid moieties suggests
potential activities based on the known pharmacology of these classes of compounds.

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, found in a variety
of approved drugs and clinical candidates. Derivatives of 2-aminothiazole have been reported
to exhibit a wide range of biological activities, including:
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e Anticancer: Some 2-aminothiazole derivatives have shown efficacy as inhibitors of various
kinases involved in cancer cell proliferation and survival.

» Antimicrobial: The thiazole ring is a key component of some antibacterial and antifungal
agents.

e Anti-inflammatory: Certain compounds containing the 2-aminothiazole nucleus have
demonstrated anti-inflammatory properties.

Succinamic acid derivatives and the related succinimides are also known to possess diverse
biological activities, including anticonvulsant, anti-inflammatory, and antitumor properties.[4][5]

Given the lack of specific data for N-Thiazol-2-yl-succinamic acid, it is hypothesized that its
biological profile could encompass one or more of these activities. Further research, including
in vitro and in vivo studies, is necessary to elucidate its specific mechanism of action and
therapeutic potential.

Potential Biological Activities
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Caption: Inferred potential biological activities of N-Thiazol-2-yl-succinamic acid based on its
structural components.
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Conclusion

N-Thiazol-2-yl-succinamic acid is a compound with potential for further investigation in drug
discovery and development. While specific data on its synthesis and biological activity are
scarce, its structural features suggest that it may possess interesting pharmacological
properties. The provided synthetic protocol offers a starting point for its preparation, and the
outlined potential activities can guide future research into its therapeutic applications. It is
imperative that any biological activities are confirmed through rigorous experimental testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Thiazol-2-yl-succinamic acid | C7TH8N203S | CID 255363 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.19692-00-3 N-Thiazol-2-ylsuccinamic acid AKSci 6628AD [aksci.com]
e 3. N-(Thiazol-2-yl)acetamide - PMC [pmc.ncbi.nim.nih.gov]
e 4. researchgate.net [researchgate.net]

» 5. Research progress in biological activities of succinimide derivatives - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to N-Thiazol-2-yl-
succinamic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011497#n-thiazol-2-yl-succinamic-acid-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b011497?utm_src=pdf-body
https://www.benchchem.com/product/b011497?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Thiazol-2-yl-succinamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/N-Thiazol-2-yl-succinamic-acid
https://aksci.com/item_detail.php?cat=6628AD
https://pmc.ncbi.nlm.nih.gov/articles/PMC2962142/
https://www.researchgate.net/publication/286096408_Succinimides_Synthesis_reaction_and_biological_activity
https://pubmed.ncbi.nlm.nih.gov/33376010/
https://pubmed.ncbi.nlm.nih.gov/33376010/
https://www.benchchem.com/product/b011497#n-thiazol-2-yl-succinamic-acid-cas-number-and-identifiers
https://www.benchchem.com/product/b011497#n-thiazol-2-yl-succinamic-acid-cas-number-and-identifiers
https://www.benchchem.com/product/b011497#n-thiazol-2-yl-succinamic-acid-cas-number-and-identifiers
https://www.benchchem.com/product/b011497#n-thiazol-2-yl-succinamic-acid-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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